1-Methyl-2,6-dioxopiperazine hydrochloride
Overview
Description
1-Methyl-2,6-dioxopiperazine hydrochloride (MDH) is a versatile organic compound that has been used in a variety of laboratory and industrial applications. MDH is a white, odorless, crystalline powder that is soluble in water. It is an important intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and fragrances. MDH has also been used in the synthesis of polymers, surfactants, and other materials. In addition, MDH has been used as a catalyst in the synthesis of a variety of organic compounds.
Scientific Research Applications
1-Methyl-2,6-dioxopiperazine hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and fragrances. This compound has also been used in the synthesis of polymers and surfactants. In addition, this compound has been used as a catalyst in the synthesis of a variety of organic compounds.
Mechanism of Action
1-Methyl-2,6-dioxopiperazine hydrochloride acts as a proton acceptor in a variety of chemical reactions. It can also act as a nucleophile, forming a covalent bond with a proton or other electron-rich species. As a result, this compound can be used to facilitate the formation of a variety of organic compounds.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
1-Methyl-2,6-dioxopiperazine hydrochloride has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. It is also relatively stable and has a low toxicity profile. However, this compound is not as reactive as some other compounds, so it may not be suitable for certain types of reactions.
Future Directions
There are a number of potential future directions for the use of 1-Methyl-2,6-dioxopiperazine hydrochloride. It could be used in the synthesis of new pharmaceuticals, dyes, and fragrances. It could also be used in the synthesis of new polymers, surfactants, and other materials. This compound could also be used in the synthesis of new catalysts for a variety of organic reactions. In addition, this compound could be used in the synthesis of new materials for use in medical and industrial applications.
properties
IUPAC Name |
1-methylpiperazine-2,6-dione;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O2.ClH/c1-7-4(8)2-6-3-5(7)9;/h6H,2-3H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVRSMAXOWQBBQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CNCC1=O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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